[6-chloro-1-[(3R)-1-(2-morpholin-4-ylethyl)piperidin-3-yl]-5,5-dioxo-4H-thiochromeno[4,3-c]pyrazol-3-yl]-morpholin-4-ylmethanone

• IUPAC Name: [6-chloro-1-[(3R)-1-(2-morpholin-4-ylethyl)piperidin-3-yl]-5,5-dioxo-4H-thiochromeno[4,3-c]pyrazol-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C26H34ClN5O5S/c27-22-5-1-4-20-24-21(18-38(34,35)25(20)22)23(26(33)31-11-15-37-16-12-31)28-32(24)19-3-2-6-30(17-19)8-7-29-9-13-36-14-10-29/h1,4-5,19H,2-3,6-18H2/t19-/m1/s1
• InChI Key: AYRHYIQWAHXGQS-LJQANCHMSA-N
• Canonical SMILES: C1CC(CN(C1)CCN2CCOCC2)N3C4=C(CS(=O)(=O)C5=C4C=CC=C5Cl)C(=N3)C(=O)N6CCOCC6
• Isomeric SMILES: C1C[C@H](CN(C1)CCN2CCOCC2)N3C4=C(CS(=O)(=O)C5=C4C=CC=C5Cl)C(=N3)C(=O)N6CCOCC6
• Molecular Formula: C26H34ClN5O5S
• Molecular Weight: 564.1 g/mol

Description

[6-chloro-1-[(3R)-1-(2-morpholin-4-ylethyl)piperidin-3-yl]-5,5-dioxo-4H-thiochromeno[4,3-c]pyrazol-3-yl]-morpholin-4-ylmethanone is a useful research compound. Its molecular formula is C26H34ClN5O5S and its molecular weight is 564.1. The purity is usually 95%.
BenchChem offers high-quality [6-chloro-1-[(3R)-1-(2-morpholin-4-ylethyl)piperidin-3-yl]-5,5-dioxo-4H-thiochromeno[4,3-c]pyrazol-3-yl]-morpholin-4-ylmethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [6-chloro-1-[(3R)-1-(2-morpholin-4-ylethyl)piperidin-3-yl]-5,5-dioxo-4H-thiochromeno[4,3-c]pyrazol-3-yl]-morpholin-4-ylmethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Research into novel thiazole, thiazolo[3,2-a]pyridine, and thiazolo[3,2-a]-1,8-naphthyridine derivatives incorporating morpholine units has shown a focus on the synthesis of compounds with potential biological activities. For example, the synthesis of morpholine or piperidine derivatives has been explored for their potential applications in medicinal chemistry, indicating an interest in utilizing these moieties for the development of therapeutic agents (El-Hag-Ali, 2010).

Potential Biological Activities

Compounds featuring morpholine and piperidine scaffolds have been evaluated for a variety of biological activities, including antitubercular, antifungal, and anticholinesterase effects. This suggests that derivatives of the specified chemical structure may also hold potential for similar biological applications. For instance, novel 6-(4-substituted aryl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole derivatives have been synthesized and evaluated for their antitubercular and antifungal activities, highlighting the importance of these structural frameworks in drug discovery (Syed et al., 2013).

Interaction with Biological Targets

The study of molecular interactions with specific biological targets, such as cannabinoid receptors, provides another potential area of application for compounds with complex structures including morpholine and piperidine units. Research on compounds like SR141716A has contributed to our understanding of cannabinoid receptor pharmacology, suggesting that derivatives of the specified molecule could also be relevant for studies focusing on receptor-ligand interactions (Landsman et al., 1997).